Cas no 2228299-64-5 (5-(4-aminobutan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine)

• Product Name: 5-(4-aminobutan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine
• CAS No: 2228299-64-5
• MF: C₉H₁₇N₃S
• MW: 199.316380262375
• CID: 6344453
• PubChem ID: 165610767
• Update Time: 2025-10-23

5-(4-aminobutan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-aminobutan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine
• 2228299-64-5
• EN300-1755068

• Inchi： 1S/C9H17N3S/c1-7(4-5-10)8-6-11-9(13-8)12(2)3/h6-7H,4-5,10H2,1-3H3
• InChI Key： VXMSTYODUWSIPW-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(C)CCN)N(C)C

Computed Properties

• Exact Mass: 199.11431873g/mol
• Monoisotopic Mass: 199.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.4Ų

Additional information on 5-(4-aminobutan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine

Professional Introduction to Compound with CAS No. 2228299-64-5 and Product Name: 5-(4-aminobutan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine

The compound with the CAS number 2228299-64-5 and the product name 5-(4-aminobutan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. Thiazole derivatives have long been studied for their roles in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer properties.

At the core of understanding this compound lies its molecular structure, which features a thiazole ring linked to an aminobutyl side chain and a dimethylamino group. The presence of these functional groups imparts unique chemical and biological properties that make this compound a promising candidate for further research and development. Specifically, the thiazole ring is a key pharmacophore in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors.

Recent advancements in medicinal chemistry have highlighted the importance of N,N-dimethyl substitution in enhancing the bioavailability and potency of drug candidates. The dimethylamino group in this compound not only stabilizes the molecule but also influences its solubility and metabolic stability, making it an attractive scaffold for drug design. Additionally, the 4-aminobutan-2-yl side chain introduces a flexible alkyl chain that can modulate binding interactions with biological targets, potentially improving pharmacokinetic profiles.

In the context of current research, thiazole derivatives continue to gain attention due to their broad spectrum of biological activities. For instance, studies have demonstrated that thiazole-based compounds can inhibit enzymes involved in cancer cell proliferation and survival. The specific structure of 5-(4-aminobutan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine suggests potential mechanisms of action that warrant further investigation. The compound may interact with key signaling pathways or enzymes relevant to diseases such as cancer, inflammation, or infectious disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution reactions, are employed to construct the desired molecular framework. The use of high-performance analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is crucial for characterizing the compound's structure and verifying its identity.

From a pharmaceutical perspective, the development of novel drug candidates relies heavily on understanding their interaction with biological targets at the molecular level. Computational modeling techniques, such as molecular docking and molecular dynamics simulations, are increasingly used to predict how 5-(4-aminobutan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine might bind to proteins or enzymes involved in disease pathways. These computational studies can guide experimental efforts by identifying potential lead compounds or optimizing molecular structures for improved efficacy.

Moreover, preclinical studies are essential for evaluating the safety and efficacy of new compounds before they can be tested in human trials. In vitro assays are conducted to assess biological activity against relevant targets, while in vivo models provide insights into how the compound behaves within an organism. The results from these studies can inform decisions about whether to proceed with clinical development and which modifications might enhance therapeutic potential.

The role of thiazole derivatives in drug discovery is underscored by their presence in several approved drugs used to treat various conditions. For example, some thiazole-based compounds exhibit antimicrobial properties by inhibiting bacterial enzymes or disrupting cell wall synthesis. Others have shown promise in treating neurological disorders by modulating neurotransmitter systems. The versatility of thiazole chemistry makes it a valuable platform for developing new treatments across multiple therapeutic areas.

In conclusion,5-(4-aminobutan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine represents a significant contribution to the field of pharmaceutical chemistry. Its unique structure combines functional groups that are known to enhance biological activity and pharmacokinetic properties. As research continues to uncover new therapeutic applications for thiazole derivatives,CAS No. 2228299-64-5 may play a crucial role in developing innovative treatments for various diseases. The ongoing investigation into its potential applications underscores the importance of continued research in this area.